4-Amino-2-(methylthio)benzoic acid

• IUPAC Name: 4-amino-2-methylsulfanylbenzoic acid
• InChI: InChI=1S/C8H9NO2S/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• InChI Key: GMGUEDSPVUWGDQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)N)C(=O)O
• Molecular Formula: C8H9NO2S
• Molecular Weight: 183.23 g/mol
• CAS RN: 1343844-11-0

Description

4-Amino-2-(methylthio)benzoic acid (also known as Methylthiouracil or Methimazole) is a chemical compound that is widely used in scientific research. It is a synthetic derivative of thiourea and is commonly used as an inhibitor of thyroid hormone synthesis.

Scientific Research Applications

Methylglyoxal Formation and Detection

4-Amino-2-(methylthio)benzoic acid plays a role in the formation and detection of Methylglyoxal (MG), a highly reactive alpha-oxoaldehyde formed endogenously in various enzymatic and nonenzymatic reactions. MG is known for modifying arginine and lysine residues in proteins, leading to advanced glycation end-products. These end-products are associated with complications in diabetes and some neurodegenerative diseases. MG in biological samples can be quantified using HPLC or GC methods, with preliminary derivatization into more stable chromophores and/or fluorophores, or derivatives suitable for determination by MS. This compound is used in these derivatization processes (Nemet, Varga-Defterdarović, & Turk, 2006).

Structural Studies in Chemical Compounds

The compound is involved in structural studies of various chemical compounds. For example, it has been used in the study of 1-phenyl-2,3-dimethyl-5-oxo-1,2-dihydro-1 H -pyrazol-4-ammonium 2[(2-carboxyphenyl) disulfanyl]benzoate. This study involves understanding the crystal structure and properties of such compounds, which are vital in various chemical and pharmaceutical applications (Fazil, Ravindran, Devi, & Bijili, 2012).

Applications in Polyaniline Doping

This compound is also used in the doping of polyaniline, a conducting polymer. It is part of a new class of dopants for polyaniline, which are crucial in improving the conductivity and other properties of the polymer. This has implications in the development of advanced materials for various technological applications (Amarnath & Palaniappan, 2005).

Antitumor Properties

Research has shown that derivatives of this compound, such as 2-(4-aminophenyl)benzothiazoles, possess selective, potent antitumor properties. They induce and are biotransformed by cytochrome P 450 1A1 into active metabolites. Amino acid conjugation to these compounds has been used to overcome limitations posed by drug lipophilicity, leading to the development of water-soluble, chemically stable prodrugs with potential for clinical evaluation in cancer treatment (Bradshaw et al., 2002).

Mechanism of Action

Target of Action

It’s known that similar compounds, such as aminosalicylic acid, are used as anti-mycobacterial agents, often administered in association with other anti-tuberculosis drugs .

Mode of Action

It’s known that aminosalicylic acid, a similar compound, inhibits folic acid synthesis, which is crucial for bacterial growth . It binds to pteridine synthetase with greater affinity than para-aminobenzoic acid, effectively inhibiting the synthesis of folic acid .

Biochemical Pathways

It’s known that aminosalicylic acid, a similar compound, affects the folic acid synthesis pathway . Folic acid is essential for the synthesis of nucleic acids and the metabolism of amino acids, thus its inhibition can lead to the cessation of bacterial growth .

Result of Action

It’s known that a similar compound, aminosalicylic acid, is bacteriostatic against mycobacterium tuberculosis, meaning it prevents the multiplication of bacteria without destroying them .

Action Environment

It’s known that the efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .